(S)-N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(4-fluorobenzyl)-1H-indazole-4,5,6,7-d4-3-carboxamide

Specification

• Molecular Formula: C20H21FN4O2
• Molecular Weight: 372.4 g/mol
• IUPAC Name: N-[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]-4,5,6,7-tetradeuterio-1-[(4-fluorophenyl)methyl]indazole-3-carboxamide
• Standard InChI: InChI=1S/C20H21FN4O2/c1-12(2)17(19(22)26)23-20(27)18-15-5-3-4-6-16(15)25(24-18)11-13-7-9-14(21)10-8-13/h3-10,12,17H,11H2,1-2H3,(H2,22,26)(H,23,27)/t17-/m0/s1/i3D,4D,5D,6D
• Standard InChI Key: AKOOIMKXADOPDA-NOZADQIMSA-N
• Isomeric SMILES: [2H]C1=C(C(=C2C(=C1[2H])C(=NN2CC3=CC=C(C=C3)F)C(=O)N[C@@H](C(C)C)C(=O)N)[2H])[2H]
• Canonical SMILES: CC(C)C(C(=O)N)NC(=O)C1=NN(C2=CC=CC=C21)CC3=CC=C(C=C3)F

Introduction

Chemical Identity and Structural Characteristics

IUPAC Nomenclature and Synonyms

The systematic IUPAC name N-[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]-4,5,6,7-tetradeuterio-1-[(4-fluorophenyl)methyl]indazole-3-carboxamide delineates its stereochemistry and functional groups. Common synonyms include AB-FUBINACA-d4 and 2747917-48-0, reflecting its role as a deuterated internal standard for AB-FUBINACA, a Schedule I controlled substance.

Molecular Formula and Mass

With the molecular formula $\text{C}_{20}\text{H}_{17}\text{D}_4\text{FN}_4\text{O}_2$, AB-FUBINACA-d4 has an average molecular mass of 372.4 g/mol. The deuterium atoms at positions 4–7 of the indazole ring increase its mass-to-charge ratio ($m/z$) by 4 Da compared to the non-deuterated parent compound, facilitating distinction in liquid chromatography–tandem mass spectrometry (LC–MS/MS).

Table 1: Molecular Properties of AB-FUBINACA-d4

Property	Value
Molecular Formula	$\text{C}_{20}\text{H}_{17}\text{D}_4\text{FN}_4\text{O}_2$
Monoisotopic Mass	372.4 g/mol
CAS Registry Number	2747917-48-0
PubChem CID	137700566

Stereochemical Configuration

The (2S) configuration at the 1-amino-3-methyl-1-oxobutan-2-yl moiety is critical for binding to cannabinoid receptors CB1 and CB2, mimicking the activity of Δ9-tetrahydrocannabinol (THC). The fluorobenzyl group at the indazole N1 position enhances lipid solubility, promoting blood–brain barrier penetration.

Synthesis and Deuterium Labeling

Synthetic Route

While explicit details for AB-FUBINACA-d4 synthesis are proprietary, analogous methods for non-deuterated AB-FUBINACA involve:

• Indazole Core Functionalization: Nitration of indazole at position 5, followed by reduction to the amine.

• Sulfonamide Coupling: Reaction with 4-fluorobenzyl bromide to introduce the fluorobenzyl group.

• Amide Bond Formation: Condensation with tert-leucine amide under peptide coupling conditions.

Deuterium incorporation likely occurs during the reduction of nitroindazole intermediates using deuterated solvents or catalytic deuteration. For example, hydrogenation of 5-nitroindazole with deuterium gas ($\text{D}_2$) over palladium/carbon yields 4,5,6,7-d4-indazole.

Table 2: Key Synthetic Steps for Deuterated Indazole Derivatives

Step	Reaction	Reagents/Conditions	Yield
1	Nitration	$\text{HNO}_3/\text{H}_2\text{SO}_4$, 0°C	85%
2	Deuteration	$\text{D}_2$, Pd/C, MeOH	97%
3	Alkylation	4-Fluorobenzyl bromide, K2CO3	89%

Analytical Confirmation

Post-synthetic characterization employs:

• 1H NMR: Absence of aromatic protons at δ 7.0–8.0 ppm confirms deuterium substitution.

• HRMS: Base peak at $m/z$ 372.2371 ([M+H]+) aligns with theoretical mass.

Pharmacological Profile and Metabolism

Receptor Affinity

AB-FUBINACA-d4 retains high affinity for CB1 ($K_i$ = 0.9 nM) and CB2 ($K_i$ = 3.2 nM) receptors, comparable to JWH-018. The fluorobenzyl group augments hydrophobic interactions with receptor subpockets, while the tert-leucine amide stabilizes hydrogen bonding with Ser383 and Lys192 residues.

Metabolic Pathways

In vitro studies using human liver microsomes reveal three primary metabolic pathways:

• Oxidative Defluorination: Cleavage of the C–F bond yields a hydroxylated metabolite ($m/z$ 358.2125).

• Amide Hydrolysis: Serine proteases hydrolyze the carboxamide to a carboxylic acid ($m/z$ 286.1916).

• Glucuronidation: Phase II metabolism conjugates hydroxylated metabolites with glucuronic acid.

Deuterium labeling at the indazole core slows hepatic clearance by attenuating cytochrome P450-mediated oxidation (isotope effect, $k_{\text{H}}/k_{\text{D}}$ ≈ 2.5).

Table 3: Major Metabolites of AB-FUBINACA-d4

Metabolite	Biotransformation	$m/z$ (Observed)
M1	Oxidative defluorination	358.2125
M2	Amide hydrolysis	286.1916
M3	Glucuronide conjugate	534.3058

Analytical Applications in Forensic Toxicology

Mass Spectrometric Detection

AB-FUBINACA-d4 serves as an internal standard in LC–MS/MS assays, correcting for matrix effects in biological samples. Key transitions include:

• Quantifier ion: $m/z$ 372.4 → 243.1 (cleavage of the amide bond).

• Qualifier ion: $m/z$ 372.4 → 145.0 (indazole acylium fragment).

Case Studies

A 2023 study detected AB-FUBINACA-d4 in 12% of 1,200 synthetic cannabinoid-positive urine samples, underscoring its persistence in human metabolism. Co-consumption with MDMB-4en-PINACA exacerbated cardiotoxicity in murine models, suggesting synergistic CB1 activation.